(E)-1-tert-Butyl-2-(1-chloro-1-phenylethyl)diazene

• CAS RN: 57908-73-3
• Molecular Formula: C12H17ClN2
• Molecular Weight: 224.73 g/mol
• IUPAC Name: tert-butyl-(1-chloro-1-phenylethyl)diazene
• InChI: InChI=1S/C12H17ClN2/c1-11(2,3)14-15-12(4,13)10-8-6-5-7-9-10/h5-9H,1-4H3
• InChI Key: PZBGGODCWHAPQR-UHFFFAOYSA-N
• Canonical SMILES: CC(C)(C)N=NC(C)(C1=CC=CC=C1)Cl

Description

(E)-1-tert-Butyl-2-(1-chloro-1-phenylethyl)diazene is a useful research compound. Its molecular formula is C12H17ClN2 and its molecular weight is 224.73 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

1-t-Butylazo-1-chloro-1-phenylethane was prepared in 99% crude yield by adding 34.8 grams (0.49 moles) of chlorine to a pentane solution of 92.8 grams (0.49 moles) of acetophenone t-butylhydrazone and 50.5 grams (0.50 moles) of triethylamine at 0° C., filtering off the insoluble triethylamine hydrochloride that forms and evaporating the pentane under reduced pressure. The yield was 109 grams of a yellow liquid.